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molecular formula C6H4Cl2O B041786 2,6-Dichlorophenol CAS No. 87-65-0

2,6-Dichlorophenol

Cat. No. B041786
CAS RN: 87-65-0
M. Wt: 163 g/mol
InChI Key: HOLHYSJJBXSLMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05244899

Procedure details

2,6-Dichlorophenol (100 g, 0.613 mole) and ammonium thiocyanate (102.73 g, 1.350 mole) were mixed in methanol and the solution cooled to 0° C. Chlorine gas was bubbled through the reaction, maintaining the temperature below 10° C. The solution turned a pale yellow color. The reaction was stirred for a total of 3 hours until acidic at which time ammonia gas was bubbled through the reaction mixture and the solution stirred for an additional three hours 0° to 10° C. The reaction was poured into iced distilled water, and filtered, yielding approximately 20 g of yellow solid which was dried overnight in vacuo. The filtrate was extracted with ethyl ether and the extract dried over magnesium sulfate and solvent removed in vacuo to yield approximately 100 g of crude product. Following purification by silica chromatography, the material was taken up in 1 liter of toluene, charcoal added, filtered and recrystallized from hexane to yield 55.03 g of product as yellow solid, m.p. ca. 94.5°-97° C. The structure was confirmed by NMR.
Name
2,6-Dichlorophenol
Quantity
100 g
Type
reactant
Reaction Step One
Name
ammonium thiocyanate
Quantity
102.73 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
yellow solid

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([Cl:8])[C:3]=1[OH:9].[S-:10][C:11]#[N:12].[NH4+]>CO>[Cl:1][C:2]1[CH:7]=[C:6]([S:10][C:11]#[N:12])[CH:5]=[C:4]([Cl:8])[C:3]=1[OH:9] |f:1.2|

Inputs

Step One
Name
2,6-Dichlorophenol
Quantity
100 g
Type
reactant
Smiles
ClC1=C(C(=CC=C1)Cl)O
Name
ammonium thiocyanate
Quantity
102.73 g
Type
reactant
Smiles
[S-]C#N.[NH4+]
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The reaction was stirred for a total of 3 hours until acidic at which time ammonia gas
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Chlorine gas was bubbled through the reaction
TEMPERATURE
Type
TEMPERATURE
Details
maintaining the temperature below 10° C
CUSTOM
Type
CUSTOM
Details
was bubbled through the reaction mixture
STIRRING
Type
STIRRING
Details
the solution stirred for an additional three hours 0° to 10° C
Duration
3 h
ADDITION
Type
ADDITION
Details
The reaction was poured
DISTILLATION
Type
DISTILLATION
Details
into iced distilled water
FILTRATION
Type
FILTRATION
Details
filtered

Outcomes

Product
Details
Reaction Time
 3 h
Name
yellow solid
Type
product
Smiles
ClC=1C=C(C=C(C1O)Cl)SC#N
Measurements
Type Value Analysis
AMOUNT: MASS 20 g
YIELD: CALCULATEDPERCENTYIELD 14.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.